1,3-(Difurfuryl)thiourea
Overview
Description
1,3-(Difurfuryl)thiourea is a chemical compound with the linear formula C11H12N2O2S . It has a molecular weight of 236.294 .
Molecular Structure Analysis
The molecular structure of 1,3-(Difurfuryl)thiourea consists of 11 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom . Detailed structural analysis is not available in the literature.Scientific Research Applications
Biological Applications
1,3-(Difurfuryl)thiourea derivatives have been studied for their biological activities , which include antibacterial , antioxidant , anticancer , anti-inflammatory , anti-Alzheimer , antituberculosis , and antimalarial properties . These compounds are of particular interest in the development of new therapeutic agents due to their ability to interact with various biological targets.
Agriculture
In agriculture, 1,3-(Difurfuryl)thiourea has been explored for its potential to increase seed and oil yields in crops under heat stress . It works by modulating plant water relations and activating the antioxidant defense system, which is crucial for improving crop resilience to changing climate conditions.
Pharmaceuticals
Thiourea derivatives, including 1,3-(Difurfuryl)thiourea, are used in pharmaceuticals for the synthesis of active ingredients . They act as catalysts in chemical reactions, facilitating the production of various drug molecules with therapeutic benefits.
Materials Science
In the field of materials science, 1,3-(Difurfuryl)thiourea can play a role in the synthesis of advanced materials . Its derivatives are used as intermediates in the preparation of compounds with specific electronic, optical, or mechanical properties .
Chemical Synthesis
1,3-(Difurfuryl)thiourea is a versatile compound in organic synthesis . It serves as an intermediate in the preparation of various organic compounds, contributing to the development of new synthetic methodologies .
Environmental Science
Research has indicated the potential use of thiourea derivatives in environmental science , particularly in the development of green chemistry practices. They can be involved in processes that aim to reduce environmental impact, such as the transformation of CO2 and biomass into valuable products .
Biotechnology
In biotechnology, 1,3-(Difurfuryl)thiourea derivatives are significant due to their role in enzyme inhibition , which is essential for studying biochemical pathways and developing new biotechnological applications .
Electrocatalysis
Lastly, these compounds have applications in electrocatalysis , where they can enhance the efficiency of electrochemical reactions. This is particularly relevant for energy conversion and storage technologies .
Safety And Hazards
Future Directions
Thiourea derivatives have numerous applications in the field of nanoparticles, as starting precursors in a large number of chemical reactions, and have remained the focus of several review articles . They have also emerged as attractive candidates in various fields such as ion sensors, corrosion inhibitors, molecular electronics, in metal extraction, and in pharmaceuticals . The medicinal chemistry of this organo-sulfur framework and the derived metal complexes has witnessed fantastic progress in the current era .
properties
IUPAC Name |
1,3-bis(furan-2-ylmethyl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c16-11(12-7-9-3-1-5-14-9)13-8-10-4-2-6-15-10/h1-6H,7-8H2,(H2,12,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPLWHRBYCKGWOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=S)NCC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50145177 |
Source
|
| Record name | 1,3-(Difurfuryl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50145177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-(Difurfuryl)thiourea | |
CAS RN |
10248-89-2 |
Source
|
| Record name | N,N′-Bis(2-furanylmethyl)thiourea | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10248-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-(Difurfuryl)thiourea | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010248892 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MLS002608684 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45028 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,3-(Difurfuryl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50145177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-(difurfuryl)thiourea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.520 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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